Cas no 465-18-9 (Polyporenic acid C)

• Product Name: Polyporenic acid C
• CAS No: 465-18-9
• MF: C₃₁H₄₆O₄
• MW: 482.694550037384
• CID: 1123984
• PubChem ID: 9805290
• Update Time: 2025-04-20

Polyporenic acid C Chemical and Physical Properties

Names and Identifiers

• Polyporenic acid C
• (2S)-2-[(10S,13R,14R,16R,17R)-16-hydroxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid
• 16alpha-Hydroxy-24-methylene-3-oxo-5alpha-lanosta-7,9(11)-diene-30-oic acid
• 2-[(10S,13R,14R)-16-Hydroxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a
• 8EC05EK77F
• polyporenic acid B
• F20728
• Q27270257
• (2R)-2-[(5R,10S,13R,14R,16R,17R)-16-hydroxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid
• MS-28980
• SCHEMBL12830819
• CS-0023649
• UNII-8EC05EK77F
• 465-18-9
• 16.ALPHA.-HYDROXY-24-METHYLENE-3-OXO-5.ALPHA.-LANOSTA-7,9(11)-DIENE-30-OIC ACID
• LANOSTA-7,9(11)-DIEN-21-OIC ACID, 16-HYDROXY-24-METHYLENE-3-OXO-, (16.ALPHA.)-
• (2r)-2-[(5r,10s,13r,14r,16r,17r)-16-hydroxy-3-keto-4,4,10,13,14-pentamethyl1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-5-isopropyl-hex-5-enoic acid
• CHEMBL461276
• LANOSTA-7,9(11)-DIEN-21-OIC ACID, 16.ALPHA.-HYDROXY-24-METHYLENE-3-OXO-
• AKOS037514957
• HY-N2993
• (16.ALPHA.)-16-HYDROXY-24-METHYLENE-3-OXOLANOSTA-7,9(11)-DIEN-21-OIC ACID
• DA-56974
• 16alpha-Hydroxy-24-methylene-3-oxo-5alpha-lanosta-7,9(11)-diene-21-oic acid

• Inchi： 1S/C31H46O4/c1-18(2)19(3)9-10-20(27(34)35)26-23(32)17-31(8)22-11-12-24-28(4,5)25(33)14-15-29(24,6)21(22)13-16-30(26,31)7/h11,13,18,20,23-24,26,32H,3,9-10,12,14-17H2,1-2,4-8H3,(H,34,35)/t20-,23-,24+,26+,29-,30-,31+/m1/s1
• InChI Key： KPKYWYZPIVAHKU-WMNQUVFJSA-N
• SMILES： O[C@@H]1C[C@@]2(C)C3=CC[C@H]4C(C)(C)C(CC[C@]4(C)C3=CC[C@]2(C)[C@H]1[C@H](C(=O)O)CCC(=C)C(C)C)=O

Computed Properties

• Exact Mass: 482.34000
• Monoisotopic Mass: 482.33960994 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 482.7
• XLogP3: 6
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Powder
• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 265-266 ºC
• Boiling Point: 620.3±55.0 °C at 760 mmHg
• Flash Point: 83.0±22.6 °C
• Solubility: Insuluble (1.8E-4 g/L) (25 ºC),
• PSA: 74.60000
• LogP: 6.74480

Polyporenic acid C Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Monohydroxy bile acids, alcohols and derivatives
• Triterpenoids